Cas no 218138-59-1 (Methyl 2-(3-cyanophenyl)nicotinate)

• Product Name: Methyl 2-(3-cyanophenyl)nicotinate
• CAS No: 218138-59-1
• MF: C₁₄H₁₀N₂O₂
• MW: 238.241403102875
• MDL: MFCD19981435
• CID: 2109148
• Update Time: 2023-08-04

Methyl 2-(3-cyanophenyl)nicotinate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(3-cyanophenyl)nicotinate
• 2-(3-Cyano-phenyl)-nicotinic acid methyl ester
• MOHNVBZYRNYGJX-UHFFFAOYSA-N
• methyl 2-(3'-cyanophenyl)nicotinate
• 2-(3-Cyanophenyl)nicotinic acid methyl ester
• Methyl 2-(3-cyanophenyl)-pyridine-3-carboxylate
• Methyl 2-(3-cyanophenyl)nicotinate

• MDL： MFCD19981435
• Inchi： 1S/C14H10N2O2/c1-18-14(17)12-6-3-7-16-13(12)11-5-2-4-10(8-11)9-15/h2-8H,1H3
• InChI Key： MOHNVBZYRNYGJX-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=CN=C1C1C=CC=C(C#N)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 347
• Topological Polar Surface Area: 63

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines